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Compound of Interest

Compound Name: 1-Bromo-3-propylbenzene

Cat. No.: B1339706

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-3-propylbenzene is a halogenated aromatic compound that serves as a key
intermediate in organic synthesis, particularly within the pharmaceutical and agrochemical
industries. Its unique structure allows for a variety of chemical transformations, making it a
valuable building block for complex molecular architectures. However, like many reactive
intermediates, a thorough understanding of its hazard profile and proper handling procedures is
paramount to ensure the safety of laboratory personnel and the integrity of research outcomes.
This guide provides a comprehensive overview of the safety data associated with 1-Bromo-3-
propylbenzene, grounded in authoritative sources, to empower researchers with the
knowledge needed for its safe and effective use.

Section 1: Chemical and Physical Identity

A foundational aspect of chemical safety is the unambiguous identification of the substance. 1-
Bromo-3-propylbenzene is recognized by several identifiers across scientific and regulatory
databases.
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Property Value Source
IUPAC Name 1-bromo-3-propylbenzene [1]
CAS Number 19829-32-4 [1][21[3]
Molecular Formula CoH11Br [1112][3]
Molecular Weight 199.09 g/mol [1112114]
Boiling Point 96-100 °C (at 17 Torr) [2]
Density ~1.284 g/cm?3 (Predicted) [2]

Canonical SMILES

CCCC1=CC(=CC=C1)Br

[2](3]

InChlKey
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[11(31[5]

Section 2: Hazard Identification and GHS

Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Bromo-3-propylbenzene is classified as a hazardous substance. The primary

hazards are associated with its irritant properties.[1]

GHS Pictogram:

lwialt text

Signal Word: Warning[1][4]

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]
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These classifications indicate that the substance can cause reversible inflammatory effects
upon contact with the skin, eyes, and respiratory tract. The causality behind this irritation lies in
the chemical's ability to interact with and disrupt the biological tissues at the point of contact.

Section 3: The Hierarchy of Controls for Safe
Handling

To mitigate the risks associated with 1-Bromo-3-propylbenzene, a systematic approach to
exposure control is essential. The hierarchy of controls, a fundamental concept in industrial
hygiene, prioritizes the most effective measures.

Hierarchy of Controls for 1-Bromo-3-propylbenzene

Elimination

(Not Feasible for Synthesis)

Substitution
(Use a Less Hazardous Reagent)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Exposure Prevention.
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Detailed Protocols for Exposure Control:

e Engineering Controls: The primary method for controlling exposure to 1-Bromo-3-
propylbenzene vapors and aerosols is through the use of adequate ventilation.

o Protocol: All handling of 1-Bromo-3-propylbenzene, including weighing, transferring, and
use in reactions, must be conducted within a certified chemical fume hood.[6][7] The fume
hood should have a face velocity that meets institutional and regulatory standards to

ensure vapors are effectively captured and exhausted.

o Administrative Controls: These are work practices and procedures that reduce the duration,

frequency, and severity of exposure.
o Protocol:

1. Develop and strictly follow Standard Operating Procedures (SOPs) for all experiments

involving this chemical.

2. Ensure all personnel are trained on the specific hazards of 1-Bromo-3-propylbenzene

and the emergency procedures.
3. Keep containers tightly closed when not in use.[6][8]
4. Wash hands and any exposed skin thoroughly after handling.[8][9]
o Personal Protective Equipment (PPE): PPE should be considered the last line of defense.
o Protocol:

1. Eye Protection: Wear chemical safety goggles or a face shield that conforms to
recognized standards (e.g., OSHA's 29 CFR 1910.133 or European Standard EN166).

[O][10]

2. Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a
lab coat.[6][11] Inspect gloves for any signs of degradation or puncture before use.

3. Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not typically required.[6][10] However, in situations where engineering
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controls are not sufficient or during a large-scale spill, a NIOSH-approved respirator with
an organic vapor cartridge may be necessary.

Section 4: Emergency Procedures - A Self-Validating
System

In the event of an exposure or spill, a rapid and correct response is critical. The following
protocols are designed to be a self-validating system, ensuring that appropriate actions are
taken to minimize harm.

Exposure Route Immediate Action
Ny H Ny H
Vapor 2| Inhalation L l Move to Fresh Air ’ If breathing is difficult l
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>
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=>| Ingestion > "
| ) kDo NOT Induce Vomiting

Click to download full resolution via product page
Caption: First Aid Decision Tree for Exposure Incidents.

First-Aid Measures:

 Inhalation: If vapors are inhaled, immediately move the affected person to fresh air and keep
them comfortable for breathing.[6][8][11] If breathing becomes difficult or symptoms persist,
seek medical attention.[6][11]
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o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water for at least 15 minutes while removing contaminated clothing.[6][8][9] If skin
irritation occurs or persists, seek medical advice.[9][11]

o Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.
[6][8][11] Remove contact lenses if present and easy to do, and continue rinsing for at least
15 minutes.[6][8][11] It is crucial to seek immediate medical attention from an
ophthalmologist.[12]

¢ Ingestion: If swallowed, rinse the mouth with water.[6] Do NOT induce vomiting.[12][13] Seek
immediate medical attention.[14]

Fire-Fighting Measures:
While 1-Bromo-3-propylbenzene is not classified as flammable, it will burn.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide to extinguish a fire.[6][11]

» Specific Hazards: During a fire, hazardous combustion products such as carbon monoxide,
carbon dioxide, and hydrogen bromide gas can be produced.[9][11]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous vapors and combustion products.

[61[9]
Section 5: Storage and Disposal
Proper storage and disposal are critical to long-term safety and environmental protection.
Storage Protocol:
o Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][9]
o Keep away from incompatible materials such as strong oxidizing agents.[3][10]

o Containers should be clearly labeled with the chemical name and all relevant hazard
warnings.
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Disposal Protocol:

» Dispose of waste and empty containers in accordance with all local, regional, and national
regulations.

o Waste material should be treated as hazardous waste and disposed of through a licensed
contractor. Do not allow the product to enter drains.[12][13]

Section 6: Toxicological and Ecological Information

Toxicological Summary:

The primary toxicological concerns for 1-Bromo-3-propylbenzene are its irritant effects on the
skin, eyes, and respiratory system, as established by its GHS classification.[1] There is limited
publicly available data on the chronic toxicity, carcinogenicity, or reproductive toxicity of this
specific compound. However, related bromo- and chloro-propanes have been noted for
potential carcinogenic effects, suggesting that exposure should be minimized as a
precautionary measure.[15] The symptoms of overexposure may include a burning sensation,
coughing, wheezing, and headache.[12]

Ecological Information:

Data on the environmental fate and ecotoxicity of 1-Bromo-3-propylbenzene is not
extensively documented. However, related brominated aromatic compounds can be toxic to
aquatic life.[12][13] Therefore, it is imperative to prevent the release of this chemical into the
environment.[12] Spills should be contained and collected, and the material should not be
allowed to enter drains or waterways.[12][16]

Conclusion

1-Bromo-3-propylbenzene is a valuable reagent in chemical synthesis, but its safe use
demands a comprehensive understanding of its hazards and the implementation of robust
safety protocols. By adhering to the hierarchy of controls—prioritizing engineering solutions like
fume hoods, reinforcing best practices through administrative controls, and utilizing appropriate
personal protective equipment—researchers can effectively mitigate the risks of skin, eye, and
respiratory irritation. A prepared and informed response to emergencies, guided by clear and
logical procedures, further ensures a safe laboratory environment. This guide serves as a
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technical resource to empower scientists and drug development professionals to handle 1-
Bromo-3-propylbenzene with the diligence and respect it requires, fostering a culture of safety
and scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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